Cas no 1354001-32-3 ((S)-2-Amino-N-(6-chloro-pyridazin-3-ylmethyl)-N-cyclopropyl-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(6-chloro-pyridazin-3-ylmethyl)-N-cyclopropyl-3-methyl-butyramide
• CAS No: 1354001-32-3
• MF: C₁₃H₁₉ClN₄O
• MW: 282.769161462784
• CID: 2165698
• Update Time: 2025-11-06

(S)-2-Amino-N-(6-chloro-pyridazin-3-ylmethyl)-N-cyclopropyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(6-chloro-pyridazin-3-ylmethyl)-n-cyclopropyl-3-methyl-butyramide
• (S)-2-Amino-N-((6-chloropyridazin-3-yl)methyl)-N-cyclopropyl-3-methylbutanamide
• AM95699
• (S)-2-Amino-N-(6-chloropyridazin-3-ylmethyl)-N-cyclopropyl-3-methylbutyramide
• (S)-2-Amino-N-(6-chloro-pyridazin-3-ylmethyl)-N-cyclopropyl-3-methyl-butyramide

• Inchi： 1S/C13H19ClN4O/c1-8(2)12(15)13(19)18(10-4-5-10)7-9-3-6-11(14)17-16-9/h3,6,8,10,12H,4-5,7,15H2,1-2H3/t12-/m0/s1
• InChI Key： GTEHFVPWXXDQQB-LBPRGKRZSA-N
• SMILES： ClC1=CC=C(CN(C([C@H](C(C)C)N)=O)C2CC2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-(6-chloro-pyridazin-3-ylmethyl)-N-cyclopropyl-3-methyl-butyramide

(S)-2-Amino-N-(6-chloro-pyridazin-3-ylmethyl)-N-cyclopropyl-3-methyl-butyramide: A Comprehensive Overview

The compound with CAS No. 1354001-32-3, commonly referred to as (S)-2-Amino-N-(6-chloro-pyridazin-3-ylmethyl)-N-cyclopropyl-3-methyl-butyramide, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and applications.

At its core, the molecule consists of a pyridazine ring substituted with a chlorine atom at the 6-position, which plays a crucial role in modulating the electronic properties of the compound. The presence of a cyclopropyl group further contributes to the molecule's stability and bioavailability. The butyramide moiety, combined with the amino group, imparts versatile reactivity, making it an ideal candidate for various biochemical interactions.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, its selectivity towards certain receptors has been investigated, paving the way for its application in targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and optimal stereochemical outcomes. The use of advanced catalytic systems and green chemistry principles has further streamlined the synthesis process, reducing environmental impact while maintaining product quality.

In terms of pharmacokinetics, studies have demonstrated that this compound exhibits favorable absorption profiles, making it suitable for oral administration. Its ability to penetrate cellular membranes efficiently has been attributed to its unique hydrophobic-hydrophilic balance, which is critical for drug efficacy.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various biological targets. These studies have revealed that the compound's conformational flexibility allows it to interact effectively with diverse receptor sites, enhancing its therapeutic potential.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its application as a therapeutic agent.

In conclusion, CAS No. 1354001-32-3 represents a promising candidate in the realm of medicinal chemistry. Its unique structure, coupled with recent advancements in synthesis and pharmacological studies, positions it as a key player in the development of innovative treatments for various diseases. Continued research will undoubtedly unlock further applications, solidifying its role in modern drug discovery.